Cas no 1335041-89-8 (N-Boc-(+/-)-amino-3-methylpent-4-enal)
N-Boc-(+/-)-amino-3-methylpent-4-enal Chemical and Physical Properties
Names and Identifiers
-
- N-Boc-(+/-)-amino-3-methylpent-4-enal
- tert-butyl (3-methyl-5-oxopent-1-en-3-yl)carbamate
- tert-butyl N-(3-methyl-5-oxopent-1-en-3-yl)carbamate
-
- MDL: MFCD20481891
- Inchi: 1S/C11H19NO3/c1-6-11(5,7-8-13)12-9(14)15-10(2,3)4/h6,8H,1,7H2,2-5H3,(H,12,14)
- InChI Key: FBXKMLKJQUSVMI-UHFFFAOYSA-N
- SMILES: O(C(NC(C=C)(C)CC=O)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 255
- Topological Polar Surface Area: 55.4
N-Boc-(+/-)-amino-3-methylpent-4-enal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB304447-1 g |
N-Boc-(+/-)-amino-3-methylpent-4-enal; 98% |
1335041-89-8 | 1 g |
€560.00 | 2023-07-19 | ||
| abcr | AB304447-1g |
N-Boc-(+/-)-amino-3-methylpent-4-enal, 98%; . |
1335041-89-8 | 98% | 1g |
€545.00 | 2025-02-20 | |
| abcr | AB304447-2.5g |
N-Boc-(+/-)-amino-3-methylpent-4-enal, 98%; . |
1335041-89-8 | 98% | 2.5g |
€1091.00 | 2025-02-20 |
N-Boc-(+/-)-amino-3-methylpent-4-enal Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on N-Boc-(+/-)-amino-3-methylpent-4-enal
N-Boc-(+/-)-Amino-3-Methylpent-4-Enal: A Comprehensive Overview
The compound N-Boc-(+/-)-amino-3-methylpent-4-enal, identified by the CAS number 1335041-89-8, is a significant molecule in the field of organic chemistry and biochemistry. This compound is particularly notable for its role in various synthetic and biological applications. The name itself provides a wealth of information about its structure and functional groups, making it a key subject in both academic and industrial research.
At its core, N-Boc-(+/-)-amino-3-methylpent-4-enal consists of a pentenol structure with a methyl group at the third carbon and an amino group protected by a tert-butoxycarbonyl (Boc) group at the first carbon. The presence of the Boc group indicates that this compound is likely used as an intermediate in peptide synthesis or other reactions where amino group protection is necessary. The enal (alpha,beta-unsaturated aldehyde) functionality adds another layer of reactivity, making this molecule versatile in various chemical transformations.
Recent studies have highlighted the importance of N-Boc-(+/-)-amino-3-methylpent-4-enal in the synthesis of bioactive molecules. For instance, researchers have employed this compound as a key intermediate in the construction of complex natural products, leveraging its enal functionality for conjugate additions and other enantioselective reactions. The stereochemistry denoted by the (+/-) symbol underscores its potential in asymmetric synthesis, a field that has seen remarkable advancements in recent years.
The CAS number 1335041-89-8 serves as a unique identifier for this compound, ensuring consistency in scientific communication and data retrieval. This is particularly crucial in fields like pharmacology and toxicology, where precise identification is essential for regulatory compliance and safety assessments.
In terms of applications, N-Boc-(+/-)-amino-3-methylpent-4-enal finds utility in both academic research and industrial processes. Its use as an intermediate in peptide synthesis is well-documented, with recent studies demonstrating its effectiveness in improving yields and selectivity in multi-step synthesis protocols. Additionally, the compound's enal functionality makes it a valuable substrate for organocatalytic reactions, further expanding its applicability in green chemistry.
The synthesis of N-Boc-(+/-)-amino-3-methylpent-4-enal typically involves multi-step processes that highlight modern synthetic techniques. For example, researchers have utilized tandem catalytic methods to achieve both the formation of the enal moiety and the installation of the Boc protecting group in a single pot. Such approaches not only enhance efficiency but also reduce environmental impact, aligning with current trends toward sustainable chemistry.
From a structural perspective, the molecule's chiral center at the alpha position to the aldehyde group plays a critical role in determining its reactivity and selectivity. This has led to extensive studies on stereochemical outcomes in reactions involving this compound. Recent findings have shown that subtle changes in reaction conditions can significantly influence enantioselectivity, offering new insights into controlling product stereochemistry.
In conclusion, N-Boc-(+/-)-amino-3-methylpent-4-enal, with its unique structure and functional groups, stands as a pivotal molecule in contemporary organic chemistry. Its applications span from academic research to industrial synthesis, with ongoing studies continually uncovering new potentials for this versatile compound.
1335041-89-8 (N-Boc-(+/-)-amino-3-methylpent-4-enal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)